Cas no 1315366-46-1 (Tert-butyl 3-(4-methyl-1H-pyrazol-1-yl)azetidine-1-carboxylate)

• Product Name: Tert-butyl 3-(4-methyl-1H-pyrazol-1-yl)azetidine-1-carboxylate
• CAS No: 1315366-46-1
• MF: C₁₂H₁₉N₃O₂
• MW: 237.298162698746
• CID: 5055048
• Update Time: 2026-02-28

Tert-butyl 3-(4-methyl-1H-pyrazol-1-yl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(4-methyl-1H-pyrazol-1-yl)azetidine-1-carboxylate
• tert-butyl 3-(4-methylpyrazol-1-yl)azetidine-1-carboxylate
• Tert-butyl 3-(4-methyl-1H-pyrazol-1-yl)azetidine-1-carboxylate

• Inchi： 1S/C12H19N3O2/c1-9-5-13-15(6-9)10-7-14(8-10)11(16)17-12(2,3)4/h5-6,10H,7-8H2,1-4H3
• InChI Key： INVVTVVHUFVMMP-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(C1)N1C=C(C)C=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 295
• XLogP3: 1.2
• Topological Polar Surface Area: 47.4

Tert-butyl 3-(4-methyl-1H-pyrazol-1-yl)azetidine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Tert-butyl 3-(4-methyl-1H-pyrazol-1-yl)azetidine-1-carboxylate

Comprehensive Overview of Tert-butyl 3-(4-methyl-1H-pyrazol-1-yl)azetidine-1-carboxylate (CAS No. 1315366-46-1)

Tert-butyl 3-(4-methyl-1H-pyrazol-1-yl)azetidine-1-carboxylate (CAS No. 1315366-46-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, often referred to by its abbreviated name TBMPAC, belongs to the class of azetidine derivatives, which are known for their versatile applications in drug discovery and material science. The presence of both pyrazole and azetidine moieties in its structure makes it a valuable intermediate for synthesizing bioactive molecules.

In recent years, the demand for heterocyclic compounds like Tert-butyl 3-(4-methyl-1H-pyrazol-1-yl)azetidine-1-carboxylate has surged due to their role in developing kinase inhibitors and GPCR modulators. Researchers are particularly interested in its potential applications in cancer therapy and neurodegenerative diseases, aligning with the growing focus on precision medicine. The compound's CAS No. 1315366-46-1 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

The synthesis of TBMPAC involves multi-step organic reactions, including Boc protection and N-alkylation, which are well-documented in peer-reviewed journals. Its carboxylate group enhances solubility, making it suitable for high-throughput screening (HTS) in drug development. This property is critical for modern AI-driven drug design, a hot topic in 2024, where computational models predict compound efficacy before lab testing.

From an industrial perspective, Tert-butyl 3-(4-methyl-1H-pyrazol-1-yl)azetidine-1-carboxylate is produced under stringent GMP conditions to ensure purity for pharmaceutical use. Its stability under ambient conditions and compatibility with green chemistry principles further elevate its appeal. Environmental concerns have led to increased searches for sustainable synthetic routes, and this compound’s efficient production methods align with those trends.

In summary, CAS No. 1315366-46-1 represents a nexus of innovation in medicinal chemistry. Its structural features and adaptability to bioorthogonal chemistry techniques position it as a key player in next-generation therapeutics. As the scientific community continues to explore its applications, TBMPAC remains a compound to watch in both academic and industrial spheres.